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Compound of Interest

Compound Name: 1,6-Heptanediol

Cat. No.: B088102 Get Quote

CAS Registry Number: 13175-27-4[1][2]

This technical guide provides an in-depth overview of 1,6-Heptanediol, catering to

researchers, scientists, and professionals in drug development. It covers the fundamental

chemical and physical properties, synthesis methodologies, and applications, with a particular

focus on its potential in polymer chemistry and drug delivery systems.

Chemical and Physical Properties
1,6-Heptanediol is a diol with the chemical formula C7H16O2.[1][2][3] Its structure, featuring

two hydroxyl groups, allows it to participate in a variety of chemical reactions, most notably

polymerization. The following tables summarize its key quantitative data.

Identifier Value Reference

CAS Registry Number 13175-27-4 [1][2][3]

Molecular Formula C7H16O2 [1][2][3]

Molecular Weight 132.2 g/mol [3]
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Physical Property Value Reference

Melting Point 44.24°C (estimate) [3]

Boiling Point 233.16°C (rough estimate) [3]

Density 0.9620 g/cm³ [3]

Flash Point 111.5 ± 13.0 °C [3]

Refractive Index 1.450 [3]

LogP 0.28 [3]

Synthesis of 1,6-Heptanediol
The synthesis of 1,6-Heptanediol can be achieved through various chemical routes, including

the reduction of corresponding dicarboxylic acid derivatives and, more recently, through bio-

based pathways.

Chemical Synthesis
A common laboratory-scale synthesis involves the reduction of dimethyl pimelate.[4] This

method utilizes a strong reducing agent like lithium aluminum hydride to convert the ester

groups to hydroxyl groups.

Experimental Protocol: Reduction of Dimethyl Pimelate

Materials:

Dimethyl pimelate

Lithium aluminum hydride (LiAlH4)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (HCl), dilute solution

Sodium sulfate (Na2SO4), anhydrous
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Round-bottom flask with a reflux condenser

Dropping funnel

Magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a dry, nitrogen-purged round-bottom flask, a suspension of lithium aluminum hydride in

anhydrous diethyl ether is prepared and cooled in an ice bath.

A solution of dimethyl pimelate in anhydrous diethyl ether is added dropwise to the LiAlH4

suspension with continuous stirring.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then refluxed for several hours to ensure the complete reduction of the ester.

The reaction is then carefully quenched by the slow, dropwise addition of water, followed by

a dilute solution of hydrochloric acid to neutralize the excess LiAlH4 and dissolve the

aluminum salts.

The organic layer is separated using a separatory funnel. The aqueous layer is extracted

multiple times with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,

and filtered.

The solvent is removed under reduced pressure using a rotary evaporator to yield crude 1,6-
Heptanediol.

The crude product can be further purified by distillation or recrystallization.
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Bio-based Synthesis
Recent research has focused on sustainable methods for producing diols from renewable

resources. One promising approach involves the conversion of biomass-derived platform

chemicals such as 5-hydroxymethylfurfural (HMF) and levoglucosenone.[5] For instance, 1,6-

hexanediol has been synthesized from HMF using dual-layer catalysts in a fixed-bed reactor.[6]

Similar principles could be applied to produce 1,6-Heptanediol from analogous C7 precursors

derived from biomass. Another patented process describes the preparation of 1,6-hexanediol

from levoglucosenone through a two-step hydrogenation process, which could potentially be

adapted for 1,6-Heptanediol synthesis.[5]

Chemical Synthesis

Bio-based Synthesis

Dimethyl Pimelate
1,6-Heptanediol

Reduction (e.g., LiAlH4)

Biomass C7 Precursors
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Overview of synthetic routes to 1,6-Heptanediol.

Applications in Polymer Science
The bifunctional nature of 1,6-Heptanediol, with its two hydroxyl groups, makes it a valuable

monomer for the synthesis of polyesters and polyurethanes.

Polyester Synthesis
1,6-Heptanediol can be reacted with a dicarboxylic acid or its derivative (e.g., an acid chloride

or ester) through polycondensation to form polyesters. The properties of the resulting polyester
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can be tailored by the choice of the dicarboxylic acid co-monomer.

Experimental Protocol: Synthesis of a Polyester from 1,6-Heptanediol and Adipic Acid

Materials:

1,6-Heptanediol

Adipic acid

p-Toluenesulfonic acid (catalyst)

Toluene (for azeotropic removal of water)

Three-necked round-bottom flask

Mechanical stirrer

Dean-Stark trap

Reflux condenser

Heating mantle with temperature control

Nitrogen inlet

Procedure:

Equimolar amounts of 1,6-Heptanediol and adipic acid are charged into the three-necked

flask.

A catalytic amount of p-toluenesulfonic acid (approximately 0.1-0.5% by weight of the

reactants) is added.

Toluene is added to facilitate the removal of water formed during the reaction.

The flask is equipped with a mechanical stirrer, a Dean-Stark trap filled with toluene, and a

reflux condenser. A nitrogen inlet is used to maintain an inert atmosphere.
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The reaction mixture is heated to a temperature that allows for the azeotropic removal of

water (typically 140-160°C).

The reaction is monitored by measuring the amount of water collected in the Dean-Stark

trap.

Once the theoretical amount of water has been collected, the reaction is stopped.

The resulting polyester can be purified by precipitation in a non-solvent like methanol and

dried under vacuum.

Polyurethane Synthesis
In the synthesis of polyurethanes, 1,6-Heptanediol can act as a chain extender. It reacts with a

diisocyanate prepolymer to form the final polyurethane product. The length of the diol chain

extender influences the physical properties of the resulting polyurethane.

1,6-Heptanediol
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Role of 1,6-Heptanediol in polymer synthesis.

Potential Applications in Drug Development
The biocompatibility and biodegradability of polymers derived from diols make them attractive

for various applications in drug delivery. While specific research on 1,6-Heptanediol in this

area is limited, its properties suggest several potential uses.

Biodegradable Polymers for Controlled Release
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Polyesters synthesized from 1,6-Heptanediol are expected to be biodegradable through the

hydrolysis of their ester linkages. This property is highly desirable for creating matrices for the

controlled release of therapeutic agents.[4][7] The drug can be encapsulated within the polymer

matrix, and its release can be modulated by the degradation rate of the polymer. The

degradation rate can be tuned by copolymerizing 1,6-Heptanediol with other diols or by

varying the dicarboxylic acid used in the polyester synthesis.

Linkers and Spacers in Drug Conjugates
Diols like 1,6-Heptanediol can serve as linker or spacer molecules in the design of prodrugs

and targeted drug delivery systems. A linker connects a drug molecule to a carrier or a

targeting moiety. The length and chemical nature of the spacer can influence the stability,

solubility, and release kinetics of the drug. The hydroxyl groups of 1,6-Heptanediol can be

functionalized to attach to both the drug and the carrier molecule. The aliphatic chain of 1,6-
Heptanediol can provide a flexible spacer, which may be beneficial for the interaction of the

targeting moiety with its receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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